Cas no 2228817-72-7 (tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate
• CAS No: 2228817-72-7
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5927421
• PubChem ID: 165623162
• Update Time: 2025-06-09

tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(quinolin-6-yl)propyl]carbamate
• 2228817-72-7
• EN300-1882347

• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-11-14(18)10-12-6-7-15-13(9-12)5-4-8-19-15/h4-9,14H,10-11,18H2,1-3H3,(H,20,21)
• InChI Key： LSGNFZLMMDOYIE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC2C(=CC=CN=2)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate

Introduction to tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate (CAS No. 2228817-72-7)

tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate (CAS No. 2228817-72-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a key intermediate in the synthesis of more complex molecules.

The molecular structure of tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate consists of a tert-butyl group, an amino group, and a quinoline ring, which collectively contribute to its chemical and biological properties. The tert-butyl group provides steric hindrance and stability, while the amino group offers reactivity and functional versatility. The quinoline ring, known for its aromaticity and bioactivity, plays a crucial role in the compound's interactions with biological targets.

Recent studies have highlighted the importance of quinoline derivatives in various therapeutic areas, including antimalarial, anticancer, and neuroprotective applications. The presence of the quinoline ring in tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate suggests that it may exhibit similar bioactivities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that quinoline-based compounds showed promising activity against multidrug-resistant malaria parasites.

In the context of cancer research, quinoline derivatives have been explored for their ability to inhibit specific enzymes and signaling pathways involved in tumor growth and metastasis. A notable example is the use of quinoline-based inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. The structural similarity between these inhibitors and tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate suggests that it could be a valuable lead compound for further investigation in this area.

Beyond its potential therapeutic applications, tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate is also an important intermediate in the synthesis of more complex molecules. Its reactivity and functional groups make it suitable for various chemical transformations, such as coupling reactions, acylation, and alkylation. These transformations can be used to introduce additional functionalities or modify existing ones, thereby expanding the range of possible applications.

The synthesis of tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate typically involves several steps, including the formation of the amino acid derivative and subsequent protection with tert-butyl carbamate. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing such compounds, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following guidelines for waste disposal.

The future prospects for tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

In conclusion, tert-butyl N-2-amino-3-(quinolin-6-yl)propylcarbamate (CAS No. 2228817-72-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development.